Cas no 1803743-57-8 (Methyl 7-aminobenzo[d]oxazole-2-acetate)

• Product Name: Methyl 7-aminobenzo[d]oxazole-2-acetate
• CAS No: 1803743-57-8
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4818417
• Update Time: 2025-06-25

Methyl 7-aminobenzo[d]oxazole-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-aminobenzo[d]oxazole-2-acetate

• Inchi： 1S/C10H10N2O3/c1-14-9(13)5-8-12-7-4-2-3-6(11)10(7)15-8/h2-4H,5,11H2,1H3
• InChI Key： JBNYKGCSSITESB-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OC)=NC2C=CC=C(C1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 0.9
• Topological Polar Surface Area: 78.4

Additional information on Methyl 7-aminobenzo[d]oxazole-2-acetate

Methyl 7-Aminobenzo[d]oxazole-2-Acetate: A Comprehensive Overview

Methyl 7-aminobenzo[d]oxazole-2-acetate (CAS No. 1803743-57-8) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzooxazole derivatives, which are known for their diverse applications in drug discovery and material science. The structure of Methyl 7-aminobenzo[d]oxazole-2-acetate is characterized by a benzo[d]oxazole ring system with an amino group at position 7 and an acetate ester group at position 2, making it a unique member of this chemical family.

Recent studies have highlighted the potential of benzooxazole derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial activities. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that Methyl 7-aminobenzo[d]oxazole-2-acetate exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. This finding underscores the importance of exploring such compounds for their potential use in treating inflammatory diseases.

The synthesis of Methyl 7-aminobenzo[d]oxazole-2-acetate involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole core. This is followed by functionalization at specific positions to introduce the amino and acetate groups. The reaction conditions, such as temperature and solvent choice, play a critical role in ensuring high yields and purity of the final product. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound, ensuring its structural integrity.

In terms of applications, Methyl 7-aminobenzo[d]oxazole-2-acetate has shown promise in drug delivery systems due to its ability to act as a carrier for bioactive molecules. Its unique structure allows for controlled release mechanisms, which are highly desirable in pharmaceutical formulations. Additionally, this compound has been investigated for its potential as a building block in the synthesis of more complex molecules with enhanced biological activities.

From an environmental perspective, understanding the ecological impact of Methyl 7-aminobenzo[d]oxazole-2-acetate is crucial. Studies have indicated that this compound undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further research is needed to fully assess its environmental fate and toxicity profile.

In conclusion, Methyl 7-aminobenzo[d]oxazole-2-acetate (CAS No. 1803743-57-8) represents a valuable addition to the arsenal of benzooxazole derivatives with diverse applications across multiple disciplines. Its unique chemical structure, coupled with promising biological activities, positions it as a key compound for future research and development efforts.